Cas no 22567-00-6 (b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI))
22567-00-6 structure
Product Name:b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
CAS No:22567-00-6
MF:C11H13N3O4
MW:251.238622426987
CID:269537
Update Time:2024-01-27
b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
- 5'-Desoxythymidin-5'-carbonitril
- D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-, b- (8CI)
- Thymidine,5'-cyano-5'-deoxy-
- β-D-erythro-Hexofuranurononitrile, 1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
-
- Inchi: 1S/C11H13N3O4/c1-6-5-14(11(17)13-10(6)16)9-4-7(15)8(18-9)2-3-12/h5,7-9,15H,2,4H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
- InChI Key: GFEHCLIOGBFOAP-DJLDLDEBSA-N
- SMILES: O=C1NC(C(=CN1[C@H]1C[C@@H]([C@H](O1)CC#N)O)C)=O
Experimental Properties
- Density: 1.402±0.06 g/cm3(Predicted)
- pka: 9.55±0.10(Predicted)
b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI) Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
22567-00-6 (b-D-erythro-Hexofuranurononitrile,1,2,5-trideoxy-1-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)) Related Products
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